Cas no 2137719-87-8 (3-Cyclobutyl-5-formylthiophene-2-carboxylic acid)

• Product Name: 3-Cyclobutyl-5-formylthiophene-2-carboxylic acid
• CAS No: 2137719-87-8
• MF: C₁₀H₁₀O₃S
• MW: 210.249601840973
• CID: 6570290
• PubChem ID: 165449571
• Update Time: 2025-06-29

3-Cyclobutyl-5-formylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-716780
• 3-cyclobutyl-5-formylthiophene-2-carboxylic acid
• 2137719-87-8
• 3-Cyclobutyl-5-formylthiophene-2-carboxylic acid

• Inchi： 1S/C10H10O3S/c11-5-7-4-8(6-2-1-3-6)9(14-7)10(12)13/h4-6H,1-3H2,(H,12,13)
• InChI Key： GRMOSDYPCHPRKI-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1C(=O)O)C1CCC1

Computed Properties

• Exact Mass: 210.03506535g/mol
• Monoisotopic Mass: 210.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.6Ų

Additional information on 3-Cyclobutyl-5-formylthiophene-2-carboxylic acid

3-Cyclobutyl-5-formylthiophene-2-carboxylic acid (CAS No. 2137719-87-8): An Emerging Compound in Medicinal Chemistry

3-Cyclobutyl-5-formylthiophene-2-carboxylic acid (CAS No. 2137719-87-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiophene carboxylic acids, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The cyclobutyl substituent and the formyl group in the structure of 3-Cyclobutyl-5-formylthiophene-2-carboxylic acid contribute to its distinct chemical and biological characteristics. The cyclobutyl moiety is a four-membered ring that imparts conformational rigidity and hydrophobicity, which can enhance the compound's binding affinity to specific protein targets. The formyl group, on the other hand, can participate in hydrogen bonding and other non-covalent interactions, further modulating the compound's biological activity.

Recent studies have highlighted the potential of 3-Cyclobutyl-5-formylthiophene-2-carboxylic acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 3-Cyclobutyl-5-formylthiophene-2-carboxylic acid has shown promise as an antimicrobial agent. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and interfere with essential metabolic processes.

The anticancer potential of 3-Cyclobutyl-5-formylthiophene-2-carboxylic acid has also been explored in several preclinical studies. A study published in the Cancer Research journal reported that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell cycle progression at the G1/S phase transition.

The synthesis of 3-Cyclobutyl-5-formylthiophene-2-carboxylic acid has been optimized using modern synthetic methods, ensuring high yields and purity. One common approach involves the condensation of 5-bromothiophene-2-carbaldehyde with cyclobutane carboxylic acid followed by a palladium-catalyzed cross-coupling reaction. This synthetic route is scalable and can be adapted for large-scale production, making it suitable for pharmaceutical development.

The physicochemical properties of 3-Cyclobutyl-5-formylthiophene-2-carboxylic acid, such as its solubility, stability, and logP value, have been thoroughly characterized. These properties are crucial for optimizing its formulation and delivery methods. For example, its moderate solubility in water and organic solvents allows for versatile formulation options, including oral tablets, injectable solutions, and topical creams.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Cyclobutyl-5-formylthiophene-2-carboxylic acid in various disease models. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings underscore the potential of this compound as a novel therapeutic agent in multiple medical indications.

In conclusion, 3-Cyclobutyl-5-formylthiophene-2-carboxylic acid (CAS No. 2137719-87-8) represents a promising candidate in medicinal chemistry due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its position as a valuable compound in drug discovery and development.